N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O5/c1-11-4-3-5-13(8-11)23-10-16(19)17-14-7-6-12(18(20)21)9-15(14)22-2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: MQFXHLMCPZEDCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide, also known as MNPA, is a chemical compound that has been widely used in scientific research. MNPA is a small molecule that has a molecular weight of 357.35 g/mol, and its chemical formula is C17H17N2O5. MNPA has been synthesized using various methods, and it has been found to have several biochemical and physiological effects.

Mechanism of Action

N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide inhibits acetylcholinesterase by binding to the active site of the enzyme, preventing the breakdown of acetylcholine. This leads to an increase in the level of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has also been found to inhibit the activity of butyrylcholinesterase, another enzyme involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects:
N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has been found to have several biochemical and physiological effects. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has been shown to increase the level of acetylcholine in the brain, which can improve cognitive function. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has also been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has several advantages for use in lab experiments. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide is a small molecule that can easily penetrate cell membranes, and it has a high binding affinity for acetylcholinesterase. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide is also stable and can be stored for long periods of time. However, N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has some limitations, including its toxicity and potential for off-target effects.

Future Directions

There are several future directions for the use of N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide in scientific research. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has the potential to be used in the development of new drugs for the treatment of neurodegenerative diseases, such as Alzheimer's disease. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide can also be used in the investigation of the role of acetylcholine in other biological processes, such as muscle contraction and synaptic plasticity. Further studies are needed to explore the full potential of N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide in scientific research.
In conclusion, N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide is a small molecule that has been widely used in scientific research. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has several biochemical and physiological effects, including the inhibition of acetylcholinesterase and the increase of acetylcholine in the brain. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has several advantages for use in lab experiments, but it also has some limitations. There are several future directions for the use of N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide in scientific research, including the development of new drugs and the investigation of other biological processes.

Synthesis Methods

N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide can be synthesized using different methods, including the reaction of 2-methoxy-4-nitroaniline with 3-methylphenol in the presence of a base, such as sodium hydroxide. The resulting product is then reacted with chloroacetyl chloride to form N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide. Another method involves the reaction of 2-methoxy-4-nitroaniline with 3-methylphenoxyacetic acid in the presence of a coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to form N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has been used in various scientific research studies, including the development of new drugs and the investigation of biological processes. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. N-(2-methoxy-4-nitrophenyl)-2-(3-methylphenoxy)acetamide has also been used in the study of the mechanism of action of other drugs, such as donepezil, which is used to treat Alzheimer's disease.